Cas no 132630-13-8 (3-Pentanone,2-(2(3H)-benzothiazolylidene)-(9CI))

• Product Name: 3-Pentanone,2-(2(3H)-benzothiazolylidene)-(9CI)
• CAS No: 132630-13-8
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 899146
• Update Time: 2025-04-19

3-Pentanone,2-(2(3H)-benzothiazolylidene)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone,2-(2(3H)-benzothiazolylidene)-(9CI)

• Inchi： 1S/C12H13NOS/c1-3-10(14)8(2)12-13-9-6-4-5-7-11(9)15-12/h4-7,13H,3H2,1-2H3/b12-8-
• InChI Key： VUHRTRLJOVTVQQ-WQLSENKSSA-N
• SMILES： C/C(=C1\NC2=CC=CC=C2S\1)/C(=O)CC

Computed Properties

• Exact Mass: 219.07189
• Monoisotopic Mass: 219.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• PSA: 29.1